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Compound of Interest

Compound Name: Diisobutyl carbinol

Cat. No.: B1670625

Introduction

Diisobutyl carbinol (DIBC), systematically known as 2,6-dimethyl-4-heptanol, is a nine-carbon
branched alcohol. It presents as a clear, colorless liquid with a mild odor.[1] DIBC is primarily
utilized as an industrial solvent in coatings and printing inks, a chemical intermediate, and in
ore flotation processes.[1][2] Its slow evaporation rate and miscibility with most organic solvents
make it a versatile compound in various industrial and research applications.[2] However, its
classification as a combustible liquid and potential as an irritant necessitates a thorough
understanding of its safety profile and handling requirements.[1][3] This guide provides
comprehensive safety and handling information for researchers, scientists, and drug
development professionals.

Hazard Identification and Classification

Diisobutyl carbinol is classified as a combustible liquid.[1][4] Exposure can cause irritation to
the skin, eyes, and respiratory tract.[5] Ingestion may lead to gastrointestinal irritation,
accompanied by nausea, vomiting, and diarrhea.[5] While it is considered to have low acute
oral toxicity, it can be moderately toxic by ingestion and skin contact.[3][6]

GHS Hazard Statements:
e H227: Combustible liquid.[4]

Precautionary Statements:
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o P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.
No smoking.[4]

» P280: Wear protective gloves, protective clothing, and eye protection.[4]

e P370+P378: In case of fire: Use alcohol-resistant foam, carbon dioxide (CO2), dry
extinguishing powder, or water spray to extinguish.[4]

e P403+P235: Store in a well-ventilated place. Keep cool.[4]

Physical and Chemical Properties

The physical and chemical properties of Diisobutyl carbinol are crucial for understanding its
behavior and for designing safe storage and handling procedures.

Property Value References
Synonyms 2,6-Dimethyl-4-heptanol, DIBC  [1][5][7]
CAS Number 108-82-7 [1][5][8]
Molecular Formula CoH200 [1][3]
Molecular Weight 144.25 g/mol [L1031[7]
Appearance Clear, colorless liquid [1][5]
Boiling Point 178 °C (352 °F) at 760 mmHg [11[71[8]
Melting/Freezing Point -65 °C (-85 °F) [1107118]
Flash Point 62 - 73.3 °C (144 - 165 °F) [1][8]
Density 0.81 - 0.812 g/mL at 20-25 °C [11[31[8]
Vapor Pressure 0.14 mmHg at 20 °C [1]
Vapor Density 4.97 (Air=1) [7]
Solubility in Water 0.06% (insoluble) [L1031[7]
Lower Flammability Limit 0.8% viv [1][8]
Upper Flammability Limit 6.1% v/v [1][8]
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Toxicological Profile

Toxicological data is essential for assessing the health risks associated with exposure to
Diisobutyl carbinol.

Route Species Test Value References
Oral Rat LD50 3560 mg/kg [5]

Oral Mouse LD50 3530 mg/kg [315]

Skin Rabbit LD50 4600 mg/kg [5]

Ingestion Rat LD50 0.5to 5 g/kg [8]

Health Effects:
« Inhalation: Inhalation of vapor may cause irritation to the respiratory tract.[5]

o Skin Contact: May cause skin irritation. Prolonged contact can lead to slight irritation with
local redness.[5][6]

o Eye Contact: Vapors can cause eye irritation, experienced as mild discomfort and redness.

[51[6]

» Ingestion: Moderately toxic.[3] May cause gastrointestinal irritation with symptoms including
nausea, vomiting, and diarrhea.[5] Ingestion has the potential to cause damage to the central
nervous system and liver.[3]

Safe Handling and Storage

Adherence to proper handling and storage protocols is critical to minimize risks.
Handling:
o Always work in a well-ventilated area to keep airborne concentrations low.[5][9]

e Avoid contact with eyes, skin, and clothing.[5][9]
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Wash hands thoroughly after handling, and before eating, drinking, or smoking.[4][5]

Ground and bond containers and receiving equipment to prevent static discharge.[1][4]

Use only non-sparking tools.[1][9]

Avoid ingestion and inhalation.[5]

Handle empty containers with care as they may contain flammable combustible residue.[1][4]
Storage:

» Store in a cool, dry, well-ventilated area away from incompatible substances.[5][9]

o Keep containers tightly closed when not in use.[1][5]

» Store away from heat, sparks, open flames, and other sources of ignition.[1][4]

¢ Incompatible materials include strong oxidizing agents, strong acids, and strong bases.[4][5]

[6]

o General industry practice is to store DIBC in carbon steel vessels; however, storage in
properly lined steel or stainless steel is recommended to avoid discoloration.[1]

e DIBC should be stored under a nitrogen blanket when available, as the product may absorb
water if exposed to air.[1]

Exposure Controls and Personal Protective
Equipment (PPE)

A combination of engineering controls and personal protective equipment is required to ensure
safety.

Engineering Controls:

e Ventilation: Use adequate general or local exhaust ventilation to maintain airborne
concentrations below exposure limits and to prevent the formation of vapor.[4][5]
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» Emergency Equipment: Safety showers and eye wash stations should be readily available.

[10]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear appropriate chemical safety goggles or glasses as described by

OSHA's eye and face protection regulations (29 CFR 1910.133) or European Standard

EN166.[4][5]

o Skin Protection: Wear compatible, chemical-resistant gloves to prevent skin exposure.[4][5]

Wear appropriate protective clothing to prevent skin contact.[5]

» Respiratory Protection: If ventilation is insufficient or exposure limits are exceeded, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[4][5]

Hierarchy of Controls for DIBC

Elimination
(Remove the hazard)

Substitution
(Replace with a less hazardous substance)

Engineering Controls
(e.g., Fume Hoods, Ventilation)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment

(e.g., Goggles, Gloves, Respirator)
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Hierarchy of Controls for managing DIBC exposure.

First Aid Measures

Immediate and appropriate first aid is crucial in the event of an exposure.

 Inhalation: Remove the individual from exposure and move to fresh air immediately.[5] If
breathing is difficult, administer oxygen. If breathing has stopped, give artificial respiration.[5]
Seek immediate medical attention.[5]

o Skin Contact: Remove contaminated clothing and shoes.[5] Flush the skin with plenty of
water for at least 15 minutes.[5] Seek medical aid.[5]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[5] Seek immediate medical attention.[5]

¢ Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water.[5] Do not
induce vomiting.[9] Never give anything by mouth to an unconscious person.[5] Seek
immediate medical attention.[5]

Note to Physician: Treat symptomatically and supportively.[S] Because of the risk of lung
aspiration, the decision to induce vomiting should be made by a physician.[6]
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Exposure to DIBC Occurs

Identify Exposure Route

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air. Remove contaminated clothing. Flush eyes with water for 15+ minutes. Give 2-4 cups of water/milk (if conscious).
Provide oxygen or artificial respiration if needed. Flush skin with water for 15+ minutes. Lift eyelids. Do NOT induce vomiting.

Seek Immediate Medical Attention

Click to download full resolution via product page

First aid decision workflow for DIBC exposure.

Fire Fighting and Accidental Release Measures

Fire Fighting:

o Extinguishing Media: Use water spray or fog, alcohol-resistant foam, dry chemical, or carbon
dioxide.[4][5][6] Do not use a heavy water stream, as it may spread the fire.[4]

» Specific Hazards: DIBC is a combustible liquid.[1] Vapors are heavier than air and may form
explosive mixtures with air, especially at elevated temperatures.[3][11] Vapors can travel to a
source of ignition and flash back.[11] Hazardous decomposition products include carbon
monoxide and carbon dioxide.[5][6]

e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
in pressure-demand, MSHA/NIOSH approved (or equivalent), and full protective gear.[4][5]
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Accidental Release (Spills):

e Personal Precautions: Evacuate unnecessary personnel.[4] Eliminate all ignition sources (no
smoking, flares, sparks, or flames).[4] Use personal protective equipment as outlined in
Section 5.[5] Ensure adequate ventilation.[4]

e Environmental Precautions: Prevent entry into sewers and public waters.[4]

e Containment and Cleanup: Absorb the spill with inert material such as vermiculite, sand, or
earth.[5] Place the absorbed material into a suitable, closed container for disposal.[5] Use
non-sparking tools for collection.[9]
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DIBC Spill Detected

Assess Situation
(Size, Location)

'

Evacuate Non-Essential Personnel

'

Eliminate Ignition Sources
(Sparks, Flames, Heat)

'

Ensure Adequate Ventilation

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill
(Use inert absorbent material)

Collect Absorbed Material
(Use non-sparking tools)

Place in Closed Container for Disposal

Decontaminate Spill Area

Click to download full resolution via product page

Logical workflow for responding to a DIBC spill.
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Experimental Protocols and Methodologies

The toxicological and ecotoxicological data presented in safety data sheets are derived from
standardized experimental protocols, often following guidelines from the Organisation for
Economic Co-operation and Development (OECD). While the full, detailed methodologies are
not typically included in summary documents, the principles of the key tests are described
below.

o Acute Oral Toxicity (LD50): This is typically determined using a method similar to OECD Test
Guideline 401 or 420. The substance is administered to animals (e.g., rats, mice) via oral
gavage. Different dose levels are used to determine the concentration that is lethal to 50% of
the test population.

e Acute Fish Toxicity (LC50): This test follows protocols like OECD Test Guideline 203.[12]
Fish are exposed to the chemical in water for a 96-hour period.[12][13][14] Mortalities are
recorded at set intervals (24, 48, 72, and 96 hours) to calculate the concentration that is
lethal to 50% of the fish population.[12][14]

o Acute Daphnia Immobilisation (EC50): Based on OECD Test Guideline 202, this test
exposes young daphnids (water fleas) to various concentrations of the substance for 48
hours.[15][16][17] The endpoint is the immobilization of the organisms, and the result is
expressed as the effective concentration that immobilizes 50% of the population.[16][17]

e Algae Growth Inhibition (EC50): Following OECD Test Guideline 201, this test determines
the effect of a substance on the growth of freshwater algae over 72 hours.[18][19] The
inhibition of growth (measured by biomass) is quantified to determine the EC50.[19]

» Ready Biodegradability: Tests like the Closed Bottle Test (OECD Test Guideline 301D) are
used.[11][20][21] These methods measure the consumption of dissolved oxygen by
microorganisms as they break down the test substance in a sealed system over 28 days.[11]
[21][22] A substance is considered "readily biodegradable” if it reaches a certain percentage
of degradation (e.g., >60%) within a 10-day window during the test period.[11][22]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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